Cas no 20184-91-2 (4-Nonyne)

• Product Name: 4-Nonyne
• CAS No: 20184-91-2
• MF: C₉H₁₆
• MW: 124.223342895508
• MDL: MFCD00041650
• CID: 88155
• PubChem ID: 140650
• Update Time: 2025-04-18

4-Nonyne Chemical and Physical Properties

Names and Identifiers

• 4-Nonyne
• non-4-yne
• 4-C9H16
• Butylpropylacetylene
• Propyl-butyl-acetylen
• RAYTXPDVKZFUEI-UHFFFAOYSA-N
• 20184-91-2
• DTXSID20174015
• MFCD00041650
• FT-0692563
• N0378
• ?4-NONYNE
• AKOS015842884
• DTXCID6096506

• MDL： MFCD00041650
• Inchi： 1S/C9H16/c1-3-5-7-9-8-6-4-2/h3-7H2,1-2H3
• InChI Key： RAYTXPDVKZFUEI-UHFFFAOYSA-N
• SMILES： C(CC#CCCC)CC

Computed Properties

• Exact Mass: 124.12500
• Monoisotopic Mass: 124.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0,76 g/cm3
• Melting Point: -49.99°C (estimate)
• Boiling Point: 155°C
• Flash Point: 151-153°C
• Refractive Index: 1.4325
• PSA: 0.00000
• LogP: 2.98010
• Solubility: Not determined
• Vapor Pressure: 3.5±0.1 mmHg at 25°C

4-Nonyne Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：1993
• Hazard Category Code： 11
• Safety Instruction： S16-S26-S36/37/39
• Safety Term：3
• Packing Group：III
• Risk Phrases：R11
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Acetylenes Acyclic acetylenes